Cas no 1002703-75-4 (2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide
• CAS No: 1002703-75-4
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 5919697
• PubChem ID: 7509347
• Update Time: 2025-09-18

2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide
• AKOS000953622
• Z44389970
• SCHEMBL19003272
• EN300-26595955
• 1002703-75-4

• Inchi： 1S/C19H19N3O2S/c1-14-2-7-18(25-14)12-15(13-20)19(23)21-16-3-5-17(6-4-16)22-8-10-24-11-9-22/h2-7,12H,8-11H2,1H3,(H,21,23)/b15-12+
• InChI Key： RSHFMWBYIVRKAF-NTCAYCPXSA-N
• SMILES： S1C(C)=CC=C1/C=C(\C#N)/C(NC1C=CC(=CC=1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide

Comprehensive Overview of 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide (CAS No. 1002703-75-4)

The compound 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide (CAS No. 1002703-75-4) is a highly specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a cyano group, a methylthiophene moiety, and a morpholinophenyl substituent, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for heterocyclic compounds like 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide has surged due to their versatility in drug discovery. The compound's morpholine ring is particularly noteworthy, as morpholine derivatives are frequently investigated for their pharmacokinetic properties. Researchers are increasingly focusing on such molecules to address challenges in targeted therapy and signal transduction inhibition, aligning with trends in precision medicine.

The thiophene component of this compound also contributes to its appeal. Thiophene-based scaffolds are widely studied for their electronic properties and bioactivity, making them valuable in both medicinal chemistry and organic electronics. With the rise of conjugated polymers and organic semiconductors, compounds like 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide are being explored for their potential in optoelectronic devices and sensor technologies.

From a synthetic perspective, the cyanoacrylamide core of this molecule offers opportunities for further functionalization. Chemists are leveraging such frameworks to develop small-molecule inhibitors for enzymes like kinases, which are critical in cancer research and inflammatory diseases. The compound's CAS No. 1002703-75-4 is often cited in patent literature, highlighting its industrial relevance.

Environmental and green chemistry considerations are also driving interest in this compound. As the scientific community seeks sustainable synthesis methods, the design of efficient routes to produce 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide with minimal waste is a hot topic. This aligns with broader efforts to reduce the ecological footprint of chemical manufacturing.

In summary, 2-cyano-3-(5-methylthiophen-2-yl)-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its structural features and adaptability make it a compelling subject for ongoing research, particularly in fields prioritizing innovation and efficiency.